Cas no 7681-76-7 (Ronidazole)

Ronidazole is a nitroimidazole derivative with potent antiprotozoal and antibacterial properties. It is primarily used in veterinary medicine to treat infections caused by anaerobic bacteria and protozoa, such as Histomonas meleagridis in poultry and Trichomonas species in pigeons. The compound works by disrupting microbial DNA synthesis through the reduction of its nitro group, leading to cytotoxic effects. Ronidazole is known for its high efficacy, broad-spectrum activity, and favorable pharmacokinetic profile, ensuring effective tissue penetration. Its stability and low solubility in water make it suitable for oral administration. Proper dosing is critical to minimize potential resistance and ensure therapeutic success.
Ronidazole structure
Ronidazole structure
Product Name:Ronidazole
CAS No:7681-76-7
MF:C6H8N4O4
MW:200.15212059021
MDL:MFCD00133801
CID:47656
PubChem ID:329823648
Update Time:2025-11-05

Ronidazole Chemical and Physical Properties

Names and Identifiers

    • (1-Methyl-5-nitro-1H-imidazol-2-yl)methyl carbamate
    • 1-methyl-5-nitroimidazol-2-ylmethyl carbamate
    • Ronidazole
    • (1-methyl-5-nitroimidazol-2-yl)methyl carbamate
    • 2-carbamoyloxymethyl-1-methyl-5-nitro-1H-imidazole
    • 2-Carbamoyloxymethyl-1-methyl-5-nitro-imidazol
    • Dugro
    • Ridazole
    • Ridzol
    • Ridzol P
    • Ronidazol
    • 1-Methyl-2-(carbamoyloxymethyl)-5-nitroimidazole
    • RONIDAZOLE [USAN]
    • FT-0674456
    • FT-0674455
    • D05752
    • Prestwick1_001115
    • Ronidazole (1000 ug/mL in Methanol)
    • HMS1571O12
    • Ronidazol (INN-Spanish)
    • DTXCID4025400
    • AKOS016014971
    • S4062
    • NINDS_000927
    • Ronidazol [INN-Spanish]
    • carbamic acid (1-methyl-5-nitro-2-imidazolyl)methyl ester
    • SMR000058887
    • CHEMBL290299
    • NSC 757865
    • KBio2_006763
    • Ronidazolum
    • KBio3_002481
    • 1H-Imidazole-2-methanol, 1-methyl-5-nitro-, carbamate (ester)
    • CHEBI:141154
    • NCGC00257484-01
    • BRN 0886221
    • Ronidazole [USAN:INN:BAN]
    • NCGC00016685-01
    • Prestwick3_001115
    • SCHEMBL635714
    • CCG-40249
    • (1-methyl-5-nitro-imidazol-2-yl)methyl carbamate
    • Tox21_110560
    • Ronidazol-pharmachim [Bulgarian]
    • Spectrum_001147
    • Q7365706
    • HMS2092H21
    • SPBio_003115
    • HMS1921L13
    • 1H-Imidazole-2-methanol, 1-methyl-5-nitro-, carbamate
    • HMS3652I06
    • NSC757865
    • 7681-76-7
    • Ronidazole (USAN)
    • SW197236-3
    • RONIDAZOLE (MART.)
    • HMS3715O12
    • Pharmakon1600-01501154
    • Spectrum3_001461
    • (1-Methyl-5-nitro-1H-imidazol-2-yl)methyl carbamate #
    • SR-01000000287
    • NCGC00016685-07
    • Ronidazolum (INN-Latin)
    • BSPBio_002981
    • AB00052226_14
    • AS-10175
    • RONIDAZOLE [MI]
    • KBio2_004195
    • CHEBI:94804
    • Ronidazole; (1-Methyl-5-nitro-imidazol-2-yl)methyl carbamate
    • 1-Methyl-5-nitroimidazole-2-methanol carbamate ester
    • Tox21_110560_1
    • NS00000699
    • IDI1_000927
    • HMS3370P07
    • MFCD00133801
    • Prestwick0_001115
    • MCMN
    • SR-01000000287-2
    • 1-methyl-5-nitro-1H-imidazole-2-methanol carbamate ester
    • AI3-27430
    • Carbamidsaeure-((1-methyl-5-nitroimidazol-2-yl)methyl)ester
    • RONIDAZOLE [MART.]
    • Spectrum4_000450
    • NCGC00016685-05
    • Prestwick2_001115
    • Ronidazole, analytical standard
    • Tox21_303404
    • BRD-K94266545-001-15-9
    • Imidazole-2-methanol, 1-methyl-5-nitro-, carbamate
    • PQFRTXSWDXZRRS-UHFFFAOYSA-N
    • AB00052226
    • A19431
    • NCGC00021749-05
    • NCGC00016685-02
    • KBioSS_001627
    • SBI-0051664.P002
    • NCGC00016685-04
    • KBio2_001627
    • NCGC00016685-11
    • KBioGR_000840
    • HMS2236G04
    • 5-23-10-00553 (Beilstein Handbook Reference)
    • AB00052226_15
    • KBio1_000927
    • UNII-E01R4M1063
    • NCGC00021749-03
    • MLS000028665
    • E01R4M1063
    • Ronidazolum [INN-Latin]
    • SPBio_001253
    • 1-Methyl-2-carbamoyloxymethyl-5-nitroimidazole
    • BSPBio_001250
    • DTXSID6045400
    • RONIDAZOLE [INN]
    • NCGC00016685-03
    • SR-01000000287-3
    • Spectrum2_001037
    • BPBio1_001375
    • HMS502O09
    • HY-B0565
    • SPECTRUM1501154
    • Ronidazol-pharmachim
    • NCGC00016685-06
    • NCGC00021749-04
    • EINECS 231-675-1
    • 1-Methyl-5-nitro-1H-imidazole-2-methanol 2-Carbamate
    • DivK1c_000927
    • 1-Methyl-5-nitro-1H-imidazole-2-methanol carbamate ester
    • Opera_ID_1383
    • NSC-757865
    • Spectrum5_001151
    • CAS-7681-76-7
    • 1-methyl-5-nitro-1h-imidazole-2-methanolcarbamateester
    • HMS2098O12
    • DA-57510
    • BRD-K94266545-001-24-1
    • BRD-K94266545-001-23-3
    • MDL: MFCD00133801
    • Inchi: 1S/C6H8N4O4/c1-9-4(3-14-6(7)11)8-2-5(9)10(12)13/h2H,3H2,1H3,(H2,7,11)
    • InChI Key: PQFRTXSWDXZRRS-UHFFFAOYSA-N
    • SMILES: O(C(N)=O)CC1=NC=C([N+](=O)[O-])N1C

Computed Properties

  • Exact Mass: 200.05500
  • Monoisotopic Mass: 200.055
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 241
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP4: 0.4
  • Topological Polar Surface Area: 116A^2
  • Isotope Atom Count: 0
  • XLogP3: _0.4
  • Topological Polar Surface Area: 116A^2

Experimental Properties

  • Color/Form: Opalescent crystals
  • Density: 1.5359 (rough estimate)
  • Melting Point: 167-169°
  • Boiling Point: 502.3°C at 760 mmHg
  • Flash Point: 257.6°C
  • Refractive Index: 1.6500 (estimate)
  • PSA: 115.96000
  • LogP: 1.14710
  • pka: 1.2(at 25℃)
  • Solubility: Slightly soluble in methanol and ethyl acetate, insoluble in benzene, isooctane and carbon tetrachloride

Ronidazole Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:2
  • Safety Instruction: S22-S24/25
  • RTECS:NI6803000
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Ronidazole Customs Data

  • Customs Data:

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ronidazole Pricemore >>

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Amadis Chemical Company Limited
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(CAS:7681-76-7)Ronidazole
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Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:01
Price ($):211.0/388.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:7681-76-7)Ronidazole
Order Number:LE12706
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Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:07
Price ($):discuss personally
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:7681-76-7)Ronidazole
A19431
Purity:99%/99%
Quantity:100g/250g
Price ($):211.0/388.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:7681-76-7)Ronidazole
LE12706
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email